Cas no 68167-21-5 (Propanethioic acid, 2,2-dimethyl-, S-butyl ester)
68167-21-5 structure
Product Name:Propanethioic acid, 2,2-dimethyl-, S-butyl ester
CAS No:68167-21-5
MF:C9H18OS
MW:174.303621768951
CID:393617
PubChem ID:12634487
Update Time:2025-04-19
Propanethioic acid, 2,2-dimethyl-, S-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanethioic acid, 2,2-dimethyl-, S-butyl ester
- S-butyl 2,2-dimethylpropanethioate
- 68167-21-5
- SCHEMBL3866692
- DTXSID10505137
-
- Inchi: 1S/C9H18OS/c1-5-6-7-11-8(10)9(2,3)4/h5-7H2,1-4H3
- InChI Key: KMXBZURXTAAQOG-UHFFFAOYSA-N
- SMILES: S(CCCC)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 174.10794
- Monoisotopic Mass: 174.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Propanethioic acid, 2,2-dimethyl-, S-butyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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